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  4. 2-[2-Oxo-2-(4,4,7-trimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)ethyl]benzo[de]isoquinoline-1,3-dione
2-[2-Oxo-2-(4,4,7-trimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)ethyl]benzo[de]isoquinoline-1,3-dione 2-[2-Oxo-2-(4,4,7-trimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)ethyl]benzo[de]isoquinoline-1,3-dione
Brand Name: Vulcanchem
CAS No.: 331973-51-4
VCID: VC0406041
InChI: InChI=1S/C27H20N2O3S3/c1-14-10-11-16-19(12-14)29(27(2,3)23-22(16)26(33)35-34-23)20(30)13-28-24(31)17-8-4-6-15-7-5-9-18(21(15)17)25(28)32/h4-12H,13H2,1-3H3
SMILES: CC1=CC2=C(C=C1)C3=C(C(N2C(=O)CN4C(=O)C5=CC=CC6=C5C(=CC=C6)C4=O)(C)C)SSC3=S
Molecular Formula: C27H20N2O3S3
Molecular Weight: 516.7g/mol

2-[2-Oxo-2-(4,4,7-trimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)ethyl]benzo[de]isoquinoline-1,3-dione

CAS No.: 331973-51-4

Main Products

VCID: VC0406041

Molecular Formula: C27H20N2O3S3

Molecular Weight: 516.7g/mol

2-[2-Oxo-2-(4,4,7-trimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)ethyl]benzo[de]isoquinoline-1,3-dione - 331973-51-4

CAS No. 331973-51-4
Product Name 2-[2-Oxo-2-(4,4,7-trimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)ethyl]benzo[de]isoquinoline-1,3-dione
Molecular Formula C27H20N2O3S3
Molecular Weight 516.7g/mol
IUPAC Name 2-[2-oxo-2-(4,4,7-trimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)ethyl]benzo[de]isoquinoline-1,3-dione
Standard InChI InChI=1S/C27H20N2O3S3/c1-14-10-11-16-19(12-14)29(27(2,3)23-22(16)26(33)35-34-23)20(30)13-28-24(31)17-8-4-6-15-7-5-9-18(21(15)17)25(28)32/h4-12H,13H2,1-3H3
Standard InChIKey TXMMPVQKLIUIKB-UHFFFAOYSA-N
SMILES CC1=CC2=C(C=C1)C3=C(C(N2C(=O)CN4C(=O)C5=CC=CC6=C5C(=CC=C6)C4=O)(C)C)SSC3=S
Canonical SMILES CC1=CC2=C(C=C1)C3=C(C(N2C(=O)CN4C(=O)C5=CC=CC6=C5C(=CC=C6)C4=O)(C)C)SSC3=S
PubChem Compound 3116573
Last Modified Nov 11 2021
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